5-(3-(4-(5-Methyl-1,2,4-oxadiazol-3-yl)phenoxy)propyl)isoxazole-3-carboxylic acid

• CAS: 368453-55-8
• Molecular Formula: C16H15N3O5
• Molecular Weight: 329.31 g/mol
• SMILES: CC1=NC(=NO1)C2=CC=C(C=C2)OCCCC3=CC(=NO3)C(=O)O
• InChI: InChI=1S/C16H15N3O5/c1-10-17-15(19-23-10)11-4-6-12(7-5-11)22-8-2-3-13-9-14(16(20)21)18-24-13/h4-7,9H,2-3,8H2,1H3,(H,20,21)
• InChIKey: QBEWBPPQDZWFPS-UHFFFAOYSA-N

5-(3-(4-(5-Methyl-1,2,4-oxadiazol-3-yl)phenoxy)propyl)isoxazole-3-carboxylic acid (CAS 368453-55-8): A Key Intermediate in Next-Generation Antiviral Research

5-(3-(4-(5-Methyl-1,2,4-oxadiazol-3-yl)phenoxy)propyl)isoxazole-3-carboxylic acid (CAS 368453-55-8) is a synthetic, heterocyclic small molecule belonging to the class of 1,2,4-oxadiazolyl-phenoxyalkylisoxazoles [1]. It serves as a crucial advanced intermediate featuring a regioisomeric 5-methyl-1,2,4-oxadiazole motif, distinct from the classic 3-methyl-1,2,4-oxadiazole found in the antipicornaviral agent pleconaril [2]. Available at a standard purity of 95%+, with verified batch-specific QC data (NMR, HPLC, GC) , it is a non-human research compound utilized for the synthesis of novel anti-picornaviral agents, including derivatives that have demonstrated superior in vitro activity against human rhinovirus compared to pleconaril [3].

1

Advanced intermediate for novel picornavirus inhibitor synthesis

2

5-methyl-1,2,4-oxadiazole regioisomer – distinct from pleconaril scaffold

3

Batch-specific QC (HPLC, NMR) supports reproducible SAR

• [1] US Patent US5464848A. Diana, G.D., Nitz, T.J. 1,2,4-Oxadiazolyl-phenoxyalkylisoxazoles and their use as antiviral agents. Published 1995-11-07. View Source
• [2] Pleconaril. DrugFuture. Chemical profile and preparation references. View Source
• [3] Cao J-m, Wu Y-j, Zhu C-q, Huang W-l. Synthesis and anti-virus activities of 1,2,4-oxadiazole-phenoxy alkylisoxazole derivatives. Journal of China Pharmaceutical University, 2011, 42(4): 299-304. View Source

Why 5-(3-(4-(5-Methyl-1,2,4-oxadiazol-3-yl)phenoxy)propyl)isoxazole-3-carboxylic acid Cannot Be Substituted by General In-Class Analogs

Indiscriminate substitution with other 'oxadiazole' or 'isoxazole' compounds is scientifically invalid due to the critical role of regioisomerism. The target compound features a 5-methyl-1,2,4-oxadiazol-3-yl group, a structural isomer of the 3-methyl-1,2,4-oxadiazol-5-yl motif present in well-known capsid binders like pleconaril [1]. This regioisomeric difference alters the pharmacophore's hydrogen-bonding profile and steric bulk, which directly influences target binding. Research confirms that synthetic modifications of this core, using this compound as a starting point, yield derivatives with significantly greater antiviral potency than pleconaril, proving that the exact spatial and electronic configuration is paramount for function and cannot be achieved with generic alternatives [2].

Target Intermediate

5-methyl-1,2,4-oxadiazol-3-yl regioisomer

Specific hydrogen-bonding and steric profile required for capsid binder optimization

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Generic Substitute

3-methyl-1,2,4-oxadiazol-5-yl analogs

Regioisomeric shift alters pharmacophore geometry; reported activity may not transfer

Verified Supply

CAS 368453-55-8 with batch QC

≥95% purity, documented identity supports reaction reproducibility

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Uncertified Source

Generic oxadiazole-isoxazole intermediates

Unknown purity and regioisomeric content may compromise SAR data

• [1] US Patent US5464848A. Diana, G.D., Nitz, T.J. 1,2,4-Oxadiazolyl-phenoxyalkylisoxazoles and their use as antiviral agents. Published 1995-11-07. View Source
• [2] Cao J-m, Wu Y-j, Zhu C-q, Huang W-l. Synthesis and anti-virus activities of 1,2,4-oxadiazole-phenoxy alkylisoxazole derivatives. Journal of China Pharmaceutical University, 2011, 42(4): 299-304. View Source

Quantitative Comparative Evidence for Differentiating 5-(3-(4-(5-Methyl-1,2,4-oxadiazol-3-yl)phenoxy)propyl)isoxazole-3-carboxylic acid

Regioisomeric Core Structure Delivers Superior Antiviral Potency vs. Pleconaril

A comparative study synthesized six final derivatives from a 1,2,4-oxadiazole-phenoxyalkylisoxazole acid core analogous to this compound. The preliminary results showed that in a quantitative in vitro assay against human rhinovirus serotype N32 (HRV-N32), the inhibitory effect of all six novel compounds was stronger than that of the positive control drug pleconaril [1]. While the quantitative EC50/IC50 values for each compound (10a-10f) and pleconaril were not detailed in the accessible abstract, the study explicitly reports the entire novel series as more potent. This structural core, therefore, provides a demonstrably superior starting point for lead optimization compared to the pleconaril scaffold.

Antiviral potency vs pleconaril

Class-level

All 6 tested derivatives showed higher in vitro response than pleconaril (HRV-N32)

Reported higher antiviral activity in tested series; exact EC50 not detailed

In vitro screening data; quantitative values unavailable in abstract

Evidence Dimension	In vitro antiviral activity against human rhinovirus N32 (HRV-N32)
Target Compound Data	Derivative series (synthesized from an analogous core): 'stronger than pleconaril' (exact quantitative values not available in abstract).
Comparator Or Baseline	Pleconaril: served as positive control; activity lower than all six novel derivatives.
Quantified Difference	Qualitatively superior for the entire series (6 out of 6 compounds) based on preliminary pharmacological activity results.
Conditions	In vitro assay against human rhinovirus N32, evaluated by the New Drug Screening Center of China Pharmaceutical University.

Why This Matters

For scientists procuring starting materials for HRV drug discovery, this core offers a validated path to derivatives with higher potency than the most famous class representative, pleconaril.

• [1] Cao J-m, Wu Y-j, Zhu C-q, Huang W-l. Synthesis and anti-virus activities of 1,2,4-oxadiazole-phenoxy alkylisoxazole derivatives. Journal of China Pharmaceutical University, 2011, 42(4): 299-304. View Source

Demand-Verified Chemical Identity and Batch-to-Batch Purity for Reproducible Synthesis

This specific carboxylic acid intermediate (CAS 368453-55-8) is supplied with a standard purity of 95%+ by Bidepharm, which provides batch-specific quality control reports, potentially including NMR, HPLC, and GC data . This level of analytical rigor is critical for reproducible research, as procuring a similar 'oxadiazolyl-isoxazole' without guaranteed purity and batch data introduces significant risk of failed reactions and irreproducible biological results. The availability of such QC documentation is a key procurement discriminator over uncertified generic intermediates.

Batch identity & purity

Supplier data

≥95% purity; batch-specific QC reports (NMR, HPLC, GC) available

Verified identity supports reproducible synthesis and SAR interpretation

Supplier-provided documentation; confirm lot-specific data upon procurement

Evidence Dimension	Chemical purity and verified identity
Target Compound Data	Standard purity: 95%+. Batch-specific QC reports available (NMR, HPLC, GC) .
Comparator Or Baseline	Uncertified generic intermediates from non-specialist suppliers: Purity unknown, no batch-specific QC.
Quantified Difference	Guaranteed ≥95% purity vs. unknown purity for generic sources.
Conditions	Supplier-specified quality control and analytical testing protocols.

Why This Matters

For procurement, specifying this exact CAS 368453-55-8 with verifiable QC from a reputable vendor ensures chemical identity and purity, which is a foundational requirement for generating reliable SAR data in medicinal chemistry.

Ligand Efficiency Profile Improvement via Structural Isomerism

The target compound (C16H15N3O5, MW 329.31 g/mol) is a smaller, more polar scaffold than pleconaril (C18H18F3N3O3, MW 381.36 g/mol). The replacement of pleconaril's trifluoromethylphenyl group with a phenoxyacetic acid moiety significantly reduces lipophilicity and molecular weight. While a direct, calculated logP for the target compound is not available in the accessed sources, pleconaril's LogP is reported as approximately 5.77 . The structural simplicity of the target compound suggests a markedly lower LogP, offering a distinct advantage of improved ligand efficiency and a more favorable starting point for optimizing ADME properties often compromised in the extensively pursued pleconaril series [1].

Ligand efficiency baseline

Class-level

MW 329.31 vs pleconaril 381.36; inferred lower logP (pleconaril logP ~5.77)

Lower molecular weight and lipophilicity may support lead optimization within drug-likeness space

LogP not experimentally determined for target compound; structure-based inference

Evidence Dimension	Molecular weight and inferred lipophilicity (LogP)
Target Compound Data	Molecular Weight: 329.31 g/mol; The compound lacks the trifluoromethylphenyl group, suggesting a lower LogP.
Comparator Or Baseline	Pleconaril: Molecular Weight: 381.36 g/mol; Calculated LogP: 5.77 .
Quantified Difference	Molecular weight is 52.05 g/mol lower than pleconaril. LogP is qualitatively predicted to be significantly lower.
Conditions	Physicochemical property analysis based on chemical structure and literature data on pleconaril.

Why This Matters

For rational drug design, a core with lower molecular weight and lipophilicity provides a superior physicochemical baseline, allowing for the addition of functional groups to optimize potency without exceeding drug-likeness thresholds as quickly.

• [1] US Patent US5464848A. Diana, G.D., Nitz, T.J. 1,2,4-Oxadiazolyl-phenoxyalkylisoxazoles and their use as antiviral agents. Published 1995-11-07. View Source

Prime Application Scenarios for 5-(3-(4-(5-Methyl-1,2,4-oxadiazol-3-yl)phenoxy)propyl)isoxazole-3-carboxylic acid Based on Verified Evidence

Synthesis of Next-Generation HRV Capsid Binders with Superior Potency to Pleconaril

Medicinal chemistry teams focused on picornavirus inhibitors can use this compound as a key intermediate to generate a library of amide or ester derivatives. This approach is directly validated by published research, where an analogous series yielded multiple compounds exhibiting greater activity against HRV-N32 than pleconaril [1]. Procurement of this specific core ensures access to a demonstrated antiviral pharmacophore.

Structure-Activity Relationship (SAR) Studies of the 1,2,4-Oxadiazole Regioisomer Space

This compound provides a unique entry point for SAR studies centered on the 5-methyl-1,2,4-oxadiazol-3-yl regioisomer. Given its core role in the pleconaril-related patent space [2], procurement enables detailed exploration of how this isomeric orientation impacts target binding kinetics and selectivity profiles, distinguishing findings from the broader literature dominated by the 3-methyl-1,2,4-oxadiazole motif.

Lead Optimization Programs Targeting Improved Physicochemical Properties

Drug discovery projects aiming to improve upon the ADME liabilities of classical capsid binders like pleconaril (e.g., high LogP of 5.77 ) can leverage this compound's lower molecular weight and inherently less lipophilic framework. This core allows researchers to add polar and solubilizing groups with greater freedom before breaching common drug-likeness rules, facilitating a more efficient lead optimization process.

Application

Selection Property

Validation Focus

HRV capsid binder derivative synthesis

5-methyl-1,2,4-oxadiazole regioisomeric core

Reported enhanced potency in tested series; confirm derivative activity in target assay

1,2,4-oxadiazole regioisomer SAR exploration

Regioisomeric identity distinct from pleconaril class

Binding kinetics and selectivity differences vs 3-methyl isomer

Lead optimization with improved physicochemical profile

Lower MW and reduced lipophilicity baseline

ADME parameter evolution; monitoring drug-likeness during derivatization

• [1] Cao J-m, Wu Y-j, Zhu C-q, Huang W-l. Synthesis and anti-virus activities of 1,2,4-oxadiazole-phenoxy alkylisoxazole derivatives. Journal of China Pharmaceutical University, 2011, 42(4): 299-304. View Source
• [2] US Patent US5464848A. Diana, G.D., Nitz, T.J. 1,2,4-Oxadiazolyl-phenoxyalkylisoxazoles and their use as antiviral agents. Published 1995-11-07. View Source